Cas no 319472-78-1 (3,6-Diiodo-1H-indazole)

3,6-Diiodo-1H-indazole structure
Product Name:3,6-Diiodo-1H-indazole
CAS No:319472-78-1
Molecular Formula:C7H4N2I2
Molecular Weight:369.92806
MDL:MFCD07781613
CID:301262
PubChem ID:21877351
3,6-Diiodo-1H-indazole Properties
Names and Identifiers
-
- 3,6-Diiodo-1H-indazole
- 3,6-DIIODO (1H)INDAZOLE
- 3,6-DIIODOINDAZOLE
- 1H-Indazole,3,6-diiodo-
- 3,6-diiodo-2H-indazole
- 1H-Indazole,3,6-diiodo
- INDAZOLE,3,6-DIIODO
- Axitinib Impurity 29
- 319472-78-1
- 3,6-DIIODO(1H)INDAZOLE
- SCHEMBL2826429
- MFCD07781613
- DS-6791
- CS-0040976
- A5756
- XHVJIWVECAQYNF-UHFFFAOYSA-N
- BCP08184
- FT-0687667
- AKOS015854016
- MB04926
- DTXSID70619269
- 1H-INDAZOLE, 3,6-DIIODO-
- AM20040163
- AC-26791
- DB-068555
-
- MDL: MFCD07781613
- InChIKey: XHVJIWVECAQYNF-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H4I2N2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11)
- SMILES: IC1=NNC2=C1C=CC(I)=C2
Computed Properties
- Exact Mass: 369.84600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 369.84639g/mol
- Heavy Atom Count: 11
- Complexity: 153
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- LogP: 2.77210
- PSA: 28.68000
- Density: 2.656
3,6-Diiodo-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00BYHJ-1g |
3,6-DIIODO (1H)INDAZOLE |
319472-78-1 | 97% | 1g |
$9.00 | 2025-02-25 | |
A2B Chem LLC | AF57111-1g |
3,6-Diiodo-1h-indazole |
319472-78-1 | 97% | 1g |
$9.00 | 2024-04-20 | |
Aaron | AR00BYPV-100mg |
3,6-DIIODO (1H)INDAZOLE |
319472-78-1 | 98% | 100mg |
$4.00 | 2025-01-24 | |
abcr | AB492137-250 mg |
3,6-Diiodo-1H-indazole; . |
319472-78-1 | 250MG |
€64.70 | |||
Alichem | A269001290-5g |
3,6-Diiodo-1H-indazole |
319472-78-1 | 95% | 5g |
$328.30 | 2023-09-02 | |
Ambeed | A138202-1g |
3,6-Diiodo-1H-indazole |
319472-78-1 | 97% | 1g |
$12.0 | 2024-07-19 | |
Chemenu | CM150391-1g |
3,6-Diiodo-1H-indazole |
319472-78-1 | 95% | 1g |
$114 | 2021-08-05 | |
eNovation Chemicals LLC | D501072-500mg |
3,6-Diiodo indazole |
319472-78-1 | 95% | 500mg |
$365 | 2022-06-06 | |
TRC | D454900-250mg |
3,6-Diiodo-1H-indazole |
319472-78-1 | 250mg |
$ 150.00 | 2023-09-07 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4026-500MG |
3,6-diiodo-1H-indazole |
319472-78-1 | 97% | 500MG |
¥ 118.00 | 2023-04-13 |
3,6-Diiodo-1H-indazole Suppliers
Artis.bioche
(CAS:319472-78-1)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:319472-78-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3,6-Diiodo-1H-indazole Related Literature
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Jia Ming Ang,Junhua Kong,Chenyang Zhao,Yonghua Du,Xuehong Lu RSC Adv., 2016,6, 103390-103398
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Debendra Prasad Panda,Akash Kumar Singh,Tapas K. Kundu,A. Sundaresan J. Mater. Chem. C, 2022,10, 16723-16730
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Xiuqiang Duan,Xuyi Wang,Chi-An Cheng,Ranran Zhou,Ziyao Hu,Junbao Yan,Lefu Mei,Xiaoxue Ma,Songjun Yao,Luoxin Wang,Hua Wang Inorg. Chem. Front., 2023,10, 1338-1347
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Daniel Aranda,Francisco J. Avila,Isabel López-Tocón,Juan F. Arenas,Juan C. Otero,Juan Soto Phys. Chem. Chem. Phys., 2018,20, 7764-7771
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Guanyinsheng Qiu,Shouzhi Pu Chem. Commun., 2012,48, 2903-2905
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6. Contents
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Marc Riedel,Adrian Ruff,Wolfgang Schuhmann,Fred Lisdat,Felipe Conzuelo Chem. Commun., 2020,56, 5147-5150
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J. Venugopal,R. Rajeswari,S. Sundarrajan,R. Sridhar,M. Shayanti,S. Narayanan,S. Ramakrishna J. Mater. Chem., 2012,22, 5239-5253
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Dan Cheng,Zhiwei Ren,Lijuan Guo,Cuihua Zhang RSC Adv., 2016,6, 428-438
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10. Multicolor circularly polarized luminescence inversion of metal–organic supramolecular polymers†Kuo Fu,Guofeng Liu Chem. Commun., 2023,59, 13751-13754
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:319472-78-1)3,6-Diiodo-1H-indazole

Purity:99%
Quantity:25g
Price($):265.0
atkchemica
(CAS:319472-78-1)3,6-Diiodo-1H-indazole

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally